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Compound of Interest

Compound Name: E3 ligase Ligand 29

Cat. No.: B13478276 Get Quote

Essential Safety and Handling Guide for E3
Ligase Ligand 29
For Research Use Only. Not for human use.[1][2]

This document provides crucial safety and logistical information for handling E3 ligase Ligand
29 in a research setting. Given the absence of a publicly available, detailed Safety Data Sheet

(SDS) for this specific compound, the following guidelines are based on standard laboratory

safety practices for handling potent, biologically active small molecules.

Chemical and Physical Properties
A summary of the known physicochemical properties of E3 ligase Ligand 29 is provided below.

Property Value

Chemical Formula C₁₃H₁₃N₃O₃[1]

Molecular Weight 259.26 g/mol [1]

CAS Number 2154341-52-1[1]
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Due to the bioactive nature of E3 ligase Ligand 29, appropriate personal protective equipment

is mandatory to prevent exposure. The following table outlines the recommended PPE for

various laboratory activities.

Activity
Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking Chemical-resistant gloves (e.g., nitrile).

Weighing & Aliquoting (Solid Form)

Double chemical-resistant gloves, protective

gown (impermeable, long-sleeved), and safety

glasses with side shields or goggles. All

handling of the solid compound should be

performed in a certified chemical fume hood or a

ventilated balance enclosure.

Solution Preparation & Handling

Double chemical-resistant gloves, protective

gown, and safety glasses with side shields or

goggles. All work should be conducted in a

chemical fume hood.[3]

Spill Cleanup

Spill kit appropriate for chemical spills, including

absorbent materials, two pairs of chemical-

resistant gloves, a gown, and eye protection.

Respiratory protection may be necessary

depending on the scale of the spill.

Operational and Disposal Plans
Proper storage and disposal are critical for maintaining the integrity of E3 ligase Ligand 29
and ensuring laboratory safety.

Storage and Stability:

Store the compound in a tightly sealed container in a dry, cool, and well-ventilated area.

Recommended storage conditions can be found on the Certificate of Analysis provided by

the supplier.[2]
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Handling Procedures:

Handle in a well-ventilated place, preferably a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Use non-sparking tools.

Ensure adequate ventilation and handle in accordance with good industrial hygiene and

safety practices.[4]

Disposal Plan:

Dispose of waste in accordance with local, state, and federal regulations.

Do not let the chemical enter drains.[4]

Contaminated materials (e.g., gloves, vials) should be collected in a designated hazardous

waste container.

Experimental Protocols
In Vitro Solution Preparation: For cell culture experiments, a stock solution is typically prepared

in a solvent like DMSO.

Preparation of DMSO Stock Solution:

Accurately weigh the desired amount of E3 ligase Ligand 29 powder in a chemical fume

hood.

Dissolve the powder in an appropriate volume of high-purity DMSO to achieve the desired

stock concentration. For example, to prepare a 10 mM stock solution, dissolve 2.59 mg of

the compound in 1 mL of DMSO.

Vortex thoroughly to ensure the compound is fully dissolved.
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Store the stock solution at -20°C or -80°C as recommended by the supplier.

Preparation of Working Solution:

Thaw the DMSO stock solution.

Dilute the stock solution to the final desired concentration in cell culture media.

It is important to ensure that the final concentration of DMSO in the cell culture media is

low (typically <0.1%) to avoid solvent-induced toxicity.

Workflow for Handling and Disposal of E3 Ligase
Ligand 29
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Workflow for Safe Handling and Disposal of E3 Ligase Ligand 29

Preparation

Experimentation

Disposal

Receive and Unpack
(Single Gloves)

Weigh Solid Compound
(Double Gloves, Gown, Goggles)

in Fume Hood

Dissolve in Solvent
(Double Gloves, Gown, Goggles)

in Fume Hood

Solid Waste
(Contaminated PPE, Vials)

Handle Stock/Working Solutions
(Double Gloves, Gown, Goggles)

in Fume Hood

Treat Cells in Culture

Liquid Waste
(Unused Solutions)

Dispose as Hazardous Waste
(Follow Institutional Guidelines)
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Caption: A flowchart outlining the key steps for the safe handling and disposal of E3 Ligase
Ligand 29, from receiving the compound to its final disposal as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b13478276?utm_src=pdf-body
https://www.benchchem.com/product/b13478276?utm_src=pdf-body
https://www.benchchem.com/product/b13478276?utm_src=pdf-custom-synthesis
https://www.invivochem.com/product/V99946
https://www.invivochem.com/product/V99946
https://www.medchemexpress.com/e3-ligase-ligand-29.html
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_DRP1i27.pdf
https://www.targetmol.com/attachment/sds/222088475006992460/T88697
https://www.benchchem.com/product/b13478276#personal-protective-equipment-for-handling-e3-ligase-ligand-29
https://www.benchchem.com/product/b13478276#personal-protective-equipment-for-handling-e3-ligase-ligand-29
https://www.benchchem.com/product/b13478276#personal-protective-equipment-for-handling-e3-ligase-ligand-29
https://www.benchchem.com/product/b13478276#personal-protective-equipment-for-handling-e3-ligase-ligand-29
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13478276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13478276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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